N-[3-(difluoromethylsulfonyl)phenyl]-4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazine-1-carbothioamide

• IUPAC Name: N-[3-(difluoromethylsulfonyl)phenyl]-4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C26H24F2N4O4S2/c27-25(28)38(35,36)19-7-3-6-18(16-19)29-26(37)31-13-10-30(11-14-31)12-15-32-23(33)20-8-1-4-17-5-2-9-21(22(17)20)24(32)34/h1-9,16,25H,10-15H2,(H,29,37)
• InChI Key: XZWUKTXEYAMDJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)C(=S)NC5=CC(=CC=C5)S(=O)(=O)C(F)F
• Molecular Formula: C26H24F2N4O4S2
• Molecular Weight: 558.6 g/mol

Description

N-[3-(difluoromethylsulfonyl)phenyl]-4-[2-(1,3-dioxobenzo[de]isoquinolin-2-yl)ethyl]piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C26H24F2N4O4S2 and its molecular weight is 558.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research on novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide or -carbothioamide derivatives synthesized by Babu, Srinivasulu, and Kotakadi (2015) highlighted their potential antimicrobial activity. These compounds were synthesized through a series of reactions involving cyclization, treatment with piperazine, and various substitutions to achieve structures with significant in vitro antibacterial and antifungal activities (Babu, D. S., Srinivasulu, D., & Kotakadi, V., 2015).

Anticancer Properties

Solomon, Pundir, and Lee (2019) developed 4-aminoquinoline derived sulfonyl analogs using a hybrid pharmacophore approach to enhance anticancer activities. Among the synthesized compounds, one in particular demonstrated significant efficacy against various cancer cells, indicating the potential of structurally similar compounds in cancer therapy (Solomon, V., Pundir, Sheetal, & Lee, Hoyun, 2019).

Biological Process Modulation

The study by Cummins, Salphati, Reid, and Benet (2003) on the modulation of intestinal CYP3A metabolism by P-Glycoprotein using compounds including a peptidomimetic cysteine protease inhibitor demonstrates the utility of chemical compounds in studying and potentially modulating biological pathways. This research provides insight into the complex interactions between drug metabolism and transport mechanisms within the body (Cummins, C., Salphati, L., Reid, M. J., & Benet, L., 2003).

Mechanism of Action

Target of Action

The compound appears to contain a difluoromethylsulfonylphenyl group, which is often involved in difluoromethylation processes . Difluoromethylation is a type of chemical reaction that introduces a difluoromethyl group into a molecule, which can significantly alter the molecule’s properties and reactivity . This suggests that the compound might interact with molecules that are susceptible to difluoromethylation.

Mode of Action

Based on the presence of the difluoromethylsulfonylphenyl group, it’s possible that the compound could act as a difluoromethylating agent, introducing a difluoromethyl group into target molecules .

Biochemical Pathways

Without specific information, it’s difficult to say which biochemical pathways might be affected by this compound. Difluoromethylation reactions are known to be involved in a wide range of biochemical processes, including the modification of proteins and other biomolecules .